Cas no 627463-29-0 (Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)-)
Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)-
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Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24225627-1.0g |
2-bromo-1-(4-hydroxy-3-propylphenyl)ethan-1-one |
627463-29-0 | 95% | 1.0g |
$0.0 | 2023-01-02 |
Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)-
Recent Advances in the Study of Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- (CAS: 627463-29-0)
Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- (CAS: 627463-29-0) is a brominated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)-, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is significant as it addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of undesirable by-products.
In terms of biological activity, Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its potent inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound was found to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.45 μM, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.
Further investigations into the pharmacological properties of this compound have revealed its ability to modulate oxidative stress responses. A 2022 study in Free Radical Biology and Medicine reported that Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- exhibits strong antioxidant activity, scavenging free radicals and reducing oxidative damage in cellular models. These findings open new avenues for its application in diseases characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.
Despite these promising results, challenges remain in the development of Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile, as discussed in a 2023 review article in Expert Opinion on Drug Discovery.
In conclusion, Ethanone, 2-bromo-1-(4-hydroxy-3-propylphenyl)- (CAS: 627463-29-0) represents a compound of significant interest in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further research. Ongoing studies aim to optimize its properties and explore its mechanisms of action, paving the way for its eventual translation into clinical applications.
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